Cas no 873895-41-1 (2-(2-Aminophenyl)amino-5-methyl-3-thiophenecarbonitrile(Olanzapine Impurity))

• Product Name: 2-(2-Aminophenyl)amino-5-methyl-3-thiophenecarbonitrile(Olanzapine Impurity)
• CAS No: 873895-41-1
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• CID: 1060117
• Update Time: 2025-05-23

2-(2-Aminophenyl)amino-5-methyl-3-thiophenecarbonitrile(Olanzapine Impurity) Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Aminophenyl)amino]-5-methyl-3-thiophenecarbonitrile(Olanzapine Impurity)
• 2-(2-aminoanilino)-5-methylthiophene-3-carbonitrile
• 2-[(2-Aminophenyl)amino]-5-methyl-3-thiophenecarbonitrile (Olanzapine Impurity)
• 2-[(2-AMINOPHENYL)AMINO]-5-METHYL-3-THIOPHENENECARBONITRILE
• 2-[(2-Aminophenyl)amino]-5-methyl-3-thiophenecarbonitrile (ACI)
• 2-(2-Aminophenyl)amino-5-methyl-3-thiophenecarbonitrile(Olanzapine Impurity)

• Inchi： 1S/C12H11N3S/c1-8-6-9(7-13)12(16-8)15-11-5-3-2-4-10(11)14/h2-6,15H,14H2,1H3
• InChI Key： RSEACRIWQRAVPE-UHFFFAOYSA-N
• SMILES： N#CC1=C(NC2C(N)=CC=CC=2)SC(C)=C1

Computed Properties

• Exact Mass: 229.06700

Experimental Properties

• PSA: 90.08000
• LogP: 3.90818

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 2-(2-Aminophenyl)amino-5-methyl-3-thiophenecarbonitrile(Olanzapine Impurity)

2-(2-Aminophenyl)amino-5-methyl-3-thiophenecarbonitrile (Olanzapine Impurity)

The compound with CAS No 873895-41-1, known as 2-(2-Aminophenyl)amino-5-methyl-3-thiophenecarbonitrile, is a critical intermediate in the synthesis of Olanzapine, a widely used atypical antipsychotic drug. This compound is classified as an impurity in the final product due to its structural similarity to Olanzapine and its potential to influence the drug's efficacy and safety. The molecule consists of a thiophene ring substituted with a cyano group at position 3, a methyl group at position 5, and an amino group attached to a phenyl ring at position 2. This structure makes it a key player in the chemical synthesis pathways of Olanzapine.

Recent studies have highlighted the importance of controlling the levels of this impurity during the manufacturing process of Olanzapine. Researchers have employed advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to detect and quantify this compound in pharmaceutical formulations. These methods ensure that the impurity levels remain within regulatory limits, thereby maintaining the quality and safety of the final drug product.

The synthesis of 2-(2-Aminophenyl)amino-5-methyl-3-thiophenecarbonitrile involves multiple steps, including nucleophilic substitution and coupling reactions. Scientists have optimized these reactions to minimize the formation of unwanted byproducts, including this impurity. For instance, precise control over reaction conditions such as temperature, pH, and catalyst selection has been shown to significantly reduce impurity formation. Additionally, the use of chiral catalysts has been explored to enhance the enantioselectivity of the reactions, further improving the purity of the final product.

From a pharmacological perspective, this impurity exhibits some biological activity that closely resembles Olanzapine but with reduced potency. Preclinical studies have demonstrated that it binds to certain dopamine and serotonin receptors, albeit with lower affinity compared to Olanzapine. However, its presence in significant quantities could potentially alter the pharmacokinetic profile of the drug, leading to variability in therapeutic outcomes.

In terms of regulatory compliance, pharmaceutical manufacturers are required to adhere to strict guidelines set by regulatory agencies such as the FDA and EMA regarding impurity levels in drug substances. The detection and characterization of 2-(2-Aminophenyl)amino-5-methyl-3-thiophenecarbonitrile have become integral parts of quality control processes. Advanced spectroscopic techniques like nuclear magnetic resonance (NMR) and infrared spectroscopy (IR) are employed to confirm its identity and quantify its concentration in raw materials and finished products.

Looking ahead, ongoing research is focused on developing more efficient synthetic routes that inherently minimize the formation of this impurity. Green chemistry principles are being integrated into these processes to reduce waste generation and improve sustainability. Furthermore, computational modeling tools such as molecular docking and quantum mechanics are being utilized to predict impurity formation pathways and design more selective reaction conditions.

In conclusion, 2-(2-Aminophenyl)amino-5-methyl-3-thiophenecarbonitrile plays a pivotal role in both the synthesis and quality assurance of Olanzapine. Its characterization and control are essential for ensuring the safety and efficacy of this important antipsychotic drug. As research continues to advance, innovative strategies will likely emerge that further enhance our ability to manage this impurity effectively.